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Compound of Interest

Compound Name: 2-Bromo-6-fluoroaniline

Cat. No.: B133542 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed overview of the fundamental physicochemical properties of 2-
Bromo-6-fluoroaniline, a halogenated aromatic amine of significant interest in medicinal

chemistry and materials science. Its unique molecular structure makes it a valuable building

block in the synthesis of novel compounds.

Physicochemical Data
The core molecular properties of 2-Bromo-6-fluoroaniline are summarized in the table below,

providing a quick reference for researchers.

Property Value Citations

Molecular Formula C₆H₅BrFN [1][2][3][4][5][6]

Molecular Weight 190.01 g/mol [1][2][3][4][5]

CAS Number 65896-11-9 [1][2][3][7]

Logical Relationship of Chemical Identity
The following diagram illustrates the relationship between the chemical name and its

fundamental molecular properties.
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2-Bromo-6-fluoroaniline

Molecular Formula

Molecular Weight

C6H5BrFN

190.01 g/mol

Click to download full resolution via product page

Chemical Identity of 2-Bromo-6-fluoroaniline.

This document is intended for research and development purposes only.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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